- Rh(I) or Rh(III) supported on MCM-41-catalyzed selective hydroformylation-acetalization of aryl alkenes: Effect of the additives, Applied Catalysis, 2006, 303(2), 213-220
Cas no 30076-98-3 (Benzene,(3,3-dimethoxypropyl)-)
30076-98-3 structure
Product Name:Benzene,(3,3-dimethoxypropyl)-
CAS No:30076-98-3
MF:C11H16O2
MW:180.243543624878
CID:309423
PubChem ID:95979
Update Time:2025-04-19
Benzene,(3,3-dimethoxypropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,(3,3-dimethoxypropyl)-
- 3,3-dimethoxypropylbenzene
- (3,3-Dimethoxypropyl)benzene
- 1-(3,3-dimethoxypropyl)benzene
- 1,1-dimethoxy-3-phenylpropane
- 3-phenylpropanal dimethyl acetal
- 3-phenylpropionaldehyde dimethyl acetal
- 3-phenylpropylaldehyde dimethyl acetal
- AC1L3VI9
- hydrocinnamaldehyde dimethylacetal
- NSC46114
- PhCH2CH2CH(OMe)2
- STK064549
- SureCN873038
- NS00028837
- AKOS005388208
- DIHYDROCINNAMALDEHYDE DIMETHYL ACETAL
- [3,3-bis(methyloxy)propyl]benzene
- (3,3-Dimethoxypropyl)benzene #
- DTXSID00184157
- UNII-5FNP361AO4
- Hydrozimtaldehyddimethylacetal
- 5FNP361AO4
- Q63398703
- NSC 46114
- 30076-98-3
- SCHEMBL873038
- EINECS 250-027-9
- Benzene, (3,3-dimethoxypropyl)-
- NSC-46114
-
- Inchi： 1S/C11H16O2/c1-12-11(13-2)9-8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
- InChI Key： PQAOFUQAZBGCQK-UHFFFAOYSA-N
- SMILES： O(C)C(CCC1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 0.974
- Boiling Point: 249.9°Cat760mmHg
- Flash Point: 89°C
- Refractive Index: 1.486
- PSA: 18.46
- LogP: 2.23810
Benzene,(3,3-dimethoxypropyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Triphenyl phosphite , Rhodium trichloride Solvents: Methanol ; 6 h, 600 psi, 80 °C; 80 °C → rt
Reference
Benzene,(3,3-dimethoxypropyl)- Preparation Products
Benzene,(3,3-dimethoxypropyl)- Related Literature
-
I. Labed,A. Labed,Y. Sun,F. Jiang,M. Achard,S. Dérien,Z. Kabouche,C. Bruneau Catal. Sci. Technol. 2015 5 1650
-
Jatin J. Lade,Sachin D. Pardeshi,Kamlesh S. Vadagaonkar,Kaliyappan Murugan,Atul C. Chaskar RSC Adv. 2017 7 8011
-
Deepak Verma,Rizki Insyani,Handi Setiadi Cahyadi,Jaeyong Park,Seung Min Kim,Jae Min Cho,Jong Wook Bae,Jaehoon Kim Green Chem. 2018 20 3253
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